Cas no 110821-29-9 (Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate)

Ethyl 3-Imino-2-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the imino and ester functionalities offer versatility for further chemical modifications. This compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise control in synthetic pathways, making it useful for structure-activity relationship (SAR) studies. The ethyl ester group also provides a convenient handle for hydrolysis or transesterification reactions, facilitating downstream derivatization.

Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate structure

110821-29-9 structure

Product Name:Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate

CAS No:110821-29-9

MF:C₁₃H₁₄FN₃O₂

MW:263.267566204071

MDL:MFCD07388524

CID:137908

PubChem ID:53421540

Update Time:2025-05-19

Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-1-(3-(fluoromethyl)phenyl)-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 5-amino-1-[3-(trifluoromethyl)phenyl]-, ethyl ester
- ethyl 5-amino-1-[3-(fluoromethyl)phenyl]pyrazole-4-carboxylate
- 5-amino-1-(3-trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid,ethyl ester
- 5-AMINO-1-[5-(FLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-amino-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylate
- 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 110821-29-9
- 5-amino-1-[3-(fluoromethyl)phenyl]-4-pyrazolecarboxylic acid ethyl ester
- Ethyl 5-amino-1-[3-(fluoromethyl)phenyl]-1H-pyrazole-4-carboxylate
- ethyl 5-azanyl-1-[3-(fluoranylmethyl)phenyl]pyrazole-4-carboxylate
- Ethyl5-amino-1-(3-(fluoromethyl)phenyl)-1H-pyrazole-4-carboxylate
- DTXSID90697822
- A802250
- SCHEMBL16479382
- Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate
- MDL： MFCD07388524
- Inchi： 1S/C13H14FN3O2/c1-2-19-13(18)11-8-16-17(12(11)15)10-5-3-4-9(6-10)7-14/h3-6,8H,2,7,15H2,1H3
- InChI Key： BCENAVHNYSEFOR-UHFFFAOYSA-N
- SMILES： FCC1=CC=CC(=C1)N1C(=C(C(=O)OCC)C=N1)N

Computed Properties

Exact Mass: 299.08800
Monoisotopic Mass: 263.107
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1A^2
XLogP3: 2.5

Experimental Properties

PSA: 70.14000
LogP: 3.23120

Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E900310-25mg	Ethyl 3-Imino-2-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-pyrazole-4-carboxylate	110821-29-9		25mg	$ 50.00	2022-06-05
TRC	E900310-50mg	Ethyl 3-Imino-2-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-pyrazole-4-carboxylate	110821-29-9		50mg	$ 95.00	2022-06-05
TRC	E900310-250mg	Ethyl 3-Imino-2-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-pyrazole-4-carboxylate	110821-29-9		250mg	$ 320.00	2022-06-05
Chemenu	CM485892-1g	Ethyl 5-amino-1-(3-(fluoromethyl)phenyl)-1H-pyrazole-4-carboxylate	110821-29-9	95%	1g	$431	2022-06-14
Enamine	EN300-29928-0.05g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	0.05g	$66.0	2023-09-06
Enamine	EN300-29928-0.1g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	0.1g	$98.0	2023-09-06
Enamine	EN300-29928-0.25g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	0.25g	$142.0	2023-09-06
Enamine	EN300-29928-0.5g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	0.5g	$271.0	2023-09-06
Enamine	EN300-29928-1.0g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	1.0g	$371.0	2023-02-14
Enamine	EN300-29928-2.5g	ethyl 5-amino-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylate	110821-29-9	98%	2.5g	$726.0	2023-09-06

Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:110821-29-9)Ethyl 3-Imino-2-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrazole-4-carboxylate

Order Number:A802250

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:38

Price ($):392.0

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